Cas no 380424-24-8 (Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate)

• Product Name: Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate
• CAS No: 380424-24-8
• MF: C₁₈H₁₅BrN₂O₄S
• MW: 435.291702508926
• CID: 6183790
• PubChem ID: 1527494
• Update Time: 2025-07-21

Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate
• SR-01000031733
• SR-01000031733-1
• EN300-26612735
• 380424-24-8
• AKOS001024101
• Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate

• Inchi： 1S/C18H15BrN2O4S/c1-9-10(2)26-17(15(9)18(24)25-3)21-16(23)12(8-20)6-11-7-13(19)4-5-14(11)22/h4-7,22H,1-3H3,(H,21,23)/b12-6+
• InChI Key： YJEBSCUAANSUJK-WUXMJOGZSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(\C#N)/C(NC1=C(C(=O)OC)C(C)=C(C)S1)=O)O

Computed Properties

• Exact Mass: 433.99359g/mol
• Monoisotopic Mass: 433.99359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 128Ų

Additional information on Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate

Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate (CAS No. 380424-24-8): A Comprehensive Overview

Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate, identified by its CAS number 380424-24-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its 4,5-dimethylthiophene core and the presence of multiple functional groups such as 5-bromo-2-hydroxyphenyl, 2-cyanoprop-2-enamido, and carboxylate moieties, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate involve intricate organic reactions that require precise control over reaction conditions. The incorporation of the 4,5-dimethylthiophene scaffold provides the molecule with a rigid aromatic system that can interact with biological targets in a specific manner. Additionally, the presence of electron-withdrawing groups such as the cyanoprop-2-enamido moiety enhances the compound's reactivity and binding affinity towards various biological receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The 4,5-dimethylthiophene moiety is particularly noteworthy due to its ability to modulate biological pathways involved in inflammation, cancer, and neurodegenerative diseases. Researchers have been exploring derivatives of this scaffold to identify compounds with enhanced pharmacological properties. The introduction of halogen atoms, such as the bromine atom in the 5-bromo-2-hydroxyphenyl group, further increases the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The carboxylate group at the terminal position of the molecule contributes to its solubility in polar solvents, which is crucial for formulation and administration purposes. This feature allows for easy integration into various pharmaceutical formulations, including oral and injectable solutions. Furthermore, the amide linkage between the cyanoprop-2-enamido group and the thiophene ring introduces a site for potential modifications that can fine-tune the compound's biological activity.

The biological activity of Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits potent inhibitory effects on several key enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that mediate inflammation and pain. Additionally, the compound has shown promise in inhibiting kinases such as Janus kinases (JAKs), which play a critical role in immune responses and cell signaling.

The structural diversity of this molecule also makes it a valuable scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs with enhanced binding affinity and selectivity. These computational approaches have been instrumental in accelerating the discovery process by narrowing down large chemical libraries to a few promising candidates for further experimental validation.

In conclusion, Methyl 2-[3-(5-bromo-2-hydroxyphenyl)-2-cyanoprop-2-enamido]-4,5-dimethylthiophene-3-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for addressing various human health challenges.